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Compound of Interest

Compound Name: (Bromomethyl)cyclobutane

Cat. No.: B093029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
(Bromomethyl)cyclobutane, a valuable building block in organic synthesis and drug
discovery. The information presented herein is intended to support laboratory research and
development activities by providing reliable data and standardized experimental
methodologies.

Core Physical and Chemical Data

(Bromomethyl)cyclobutane is a clear, colorless liquid at ambient temperature. Its
fundamental physical and chemical properties are summarized in the table below for quick
reference.
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Property

Value

Molecular Formula

CsHoBr

Molecular Weight 149.03 g/mol [1][2][3][4]
Appearance Clear colorless liquid[5]

Boiling Point 123-124 °C[1][3][4][6][7](8]

Density 1.326 g/mL at 25 °C[1][3][4][6][7][8]

Refractive Index

1.480 + 0.002 (at 20°C, 589 nm)[1][3][4][5][6][7]

Flash Point 41 °C (105.8 °F) - closed cup[3][9]
_ _ Not available; solidifies below room
Melting Point
temperature.
Insoluble in water; soluble in common organic
Solubility solvents such as ethanol, diethyl ether, and
benzene.[9][10][11][12]
Store in an inert atmosphere at room
Storage

temperature.[13]

Experimental Protocols for Property Determination

The following sections detail the standardized experimental methodologies for determining the
key physical properties of (Bromomethyl)cyclobutane.

Determination of Boiling Point

The boiling point of (Bromomethyl)cyclobutane can be accurately determined using a micro-
boiling point or distillation method.[2][13][14][15]

Apparatus:
o Heating mantle or oil bath

o Small-scale distillation apparatus (e.g., Hickman still) or a Thiele tube
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o Thermometer (calibrated)

o Capillary tube (sealed at one end for micro method)

 Boiling chips

Procedure (Micro-Boiling Point Method):

A few drops of (Bromomethyl)cyclobutane are placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the test tube.

e The test tube is attached to a thermometer and heated in a Thiele tube or a suitable heating
block.

o The temperature is slowly increased until a rapid and continuous stream of bubbles emerges
from the open end of the capillary tube.

e Heating is then discontinued. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Density

The density of liquid (Bromomethyl)cyclobutane is determined by measuring the mass of a
known volume.[5][16]

Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
o Constant temperature water bath

e Thermometer

Procedure:

e The mass of a clean, dry pycnometer is accurately determined using an analytical balance.
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The pycnometer is filled with (Bromomethyl)cyclobutane and placed in a constant
temperature water bath set to 25 °C until thermal equilibrium is reached.

The volume of the pycnometer is precisely known, or can be calibrated using deionized
water.

The pycnometer filled with the sample is removed from the bath, carefully dried on the
outside, and its mass is determined.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index is a measure of how light propagates through the substance and is a

valuable indicator of purity. It can be measured using a refractometer.[1][6][17][18][19]

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath (circulating)

Sodium D line light source (589 nm)

Dropper

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

The temperature of the refractometer prisms is maintained at 20 °C using the circulating
water bath.

A few drops of (Bromomethyl)cyclobutane are placed on the lower prism of the
refractometer.

The prisms are closed and the light source is positioned.
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e The instrument is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale.

Synthesis of (Bromomethyl)cyclobutane

(Bromomethyl)cyclobutane is commonly synthesized from cyclobutylmethanol. The following
diagram illustrates a typical reaction workflow.
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Caption: Synthesis workflow for (Bromomethyl)cyclobutane.

Detailed Synthesis Protocol

A common laboratory-scale synthesis of (Bromomethyl)cyclobutane involves the reaction of
cyclobutylmethanol with a brominating agent formed in situ from triphenylphosphite and
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bromine in a suitable solvent like N,N-dimethylformamide (DMF).[7]

Materials:

Cyclobutylmethanol
Triphenylphosphite

Bromine
N,N-Dimethylformamide (DMF)
Nitrogen gas supply

Reaction vessel equipped with a stirrer, thermometer, and addition funnel

Procedure:

A clean, dry reactor is purged with nitrogen.
N,N-dimethylformamide (DMF) is charged into the reactor, followed by triphenylphosphite.
The mixture is cooled to a temperature below 12°C.

Bromine is added slowly to the stirred solution while maintaining the temperature below
12°C.

After the bromine addition is complete, the reaction mixture is further cooled to
approximately -12°C.

Cyclobutylmethanol is then added dropwise, ensuring the reaction temperature does not
exceed -5°C.[7]

Upon completion of the addition, the reaction mixture is allowed to slowly warm to room
temperature.

The final product, (Bromomethyl)cyclobutane, is isolated and purified by distillation and
washing.[7] A typical yield for this process is around 78%.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093029#physical-properties-of-bromomethyl-
cyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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